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Compound of Interest

Compound Name: Copper acetylacetonate

Cat. No.: B8491713 Get Quote

Essential Safety and Handling Guide for Copper
Acetylacetonate
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Copper acetylacetonate, including personal protective

equipment (PPE), operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
When handling Copper acetylacetonate, appropriate personal protective equipment is crucial

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Specification Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields.[1]

EN 166 (EU) or NIOSH (US)[1]

[2]

Skin Protection

Chemical-impermeable gloves

(inspect before use), and

fire/flame resistant and

impervious clothing to prevent

skin exposure.[1]

EU Directive 89/686/EEC, EN

374[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation occurs. A full-face

respirator should be used in

situations where exposure

limits are surpassed, or

symptoms like irritation are

experienced.[1]

29 CFR 1910.134 (OSHA) or

EN 149

Health Hazard Information
Copper acetylacetonate is classified with the following hazards:

Causes skin irritation (H315)[2][3]

Causes serious eye irritation (H319)[2][3]

May cause respiratory irritation (H335)[2][3]

Harmful if swallowed, in contact with skin, or if inhaled (H302 + H312 + H332)[3]

May damage fertility or the unborn child[4]
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Engineering Controls:

Always handle Copper acetylacetonate in a well-ventilated area.[1]

Use under a chemical fume hood.

Facilities should be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of damage.

Dispensing: Minimize dust generation and accumulation when handling the solid powder.

Avoid creating dust and aerosols.[2]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust,

fumes, gas, mist, vapors, or spray.[1]

Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[1]

[2] Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Store locked up.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[1]
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Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid immediately.

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Call a poison control center and get medical aid

immediately.

Disposal Plan
All waste disposal must be conducted in accordance with federal, state, and local regulations.

Containment: Collect waste material by sweeping or vacuuming and place it into a suitable,

closed, and labeled container for disposal.[4] Avoid generating dust.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[2]

Contact a licensed professional waste disposal service for disposal of this material.[2] Do not

allow the chemical to enter drains.[1]
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Caption: Workflow for safely handling and disposing of Copper acetylacetonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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